3-[[1-(Pyridine-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C20H20N4O2/c25-19(16-4-3-9-21-12-16)23-10-7-15(8-11-23)13-24-14-22-18-6-2-1-5-17(18)20(24)26/h1-6,9,12,14-15H,7-8,10-11,13H2
• InChI Key: BDSVMOYXVKSXLY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C3C2=O)C(=O)C4=CN=CC=C4
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Quinazolinones are a class of organic compounds with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of piperidine-containing compounds has been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Quinazolinones are organic compounds that contain a quinazoline core, which is a fused two-ring system, made up of a benzene ring and a pyrimidine ring.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the density of a compound can be predicted based on its molecular structure.

Future Directions

The future directions in the research and development of piperidine and quinazolinone derivatives could involve the discovery and biological evaluation of potential drugs containing these moieties.